1-(5-chloro-2-methylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(5-chloro-2-methylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)triazole-4-carboxamide
• InChI: InChI=1S/C14H12ClN5OS/c1-8-3-4-10(15)7-11(8)20-9(2)12(18-19-20)13(21)17-14-16-5-6-22-14/h3-7H,1-2H3,(H,16,17,21)
• InChI Key: CUPOINCICHNMSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2C(=C(N=N2)C(=O)NC3=NC=CS3)C
• Molecular Formula: C14H12ClN5OS
• Molecular Weight: 333.8 g/mol

Description

1-(5-chloro-2-methylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C14H12ClN5OS and its molecular weight is 333.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Researchers have developed facile methods to synthesize a novel series of pharmacophores containing the thiazole moiety, evaluating them as potent anticancer agents. For instance, a study highlighted the synthesis of new thiazole and 1,3,4-thiadiazole derivatives, showcasing their significant anticancer activity, especially against Hepatocellular carcinoma cell lines (Gomha et al., 2017)[https://consensus.app/papers/access-evaluation-134thiadiazole-derivatives-gomha/dc626ffc0994587596abdade640f26a8/?utm_source=chatgpt].

Anticancer Activity

Compounds incorporating the thiazole and triazole moieties have shown promising anticancer activities. The structure-activity relationships (SAR) of these compounds have been explored to understand their mechanism of action and enhance their efficacy against cancer cells. For example, the anticancer potential of certain thiazole derivatives was evaluated in vitro, revealing potent activity against specific cancer cell lines (Gomha et al., 2017)[https://consensus.app/papers/access-evaluation-134thiadiazole-derivatives-gomha/dc626ffc0994587596abdade640f26a8/?utm_source=chatgpt].

Antimicrobial Properties

Research has also focused on the antimicrobial properties of derivatives of this compound. Novel 1H-1,2,3-triazole-4-carboxamides were synthesized and tested for their antimicrobial activities against primary pathogens including Gram-positive and Gram-negative bacteria, as well as fungal strains. Some derivatives demonstrated moderate to good activities, highlighting their potential as antimicrobial agents (Pokhodylo et al., 2021)[https://consensus.app/papers/discovery-pokhodylo/7f6c2e7f3f6d5fb28ebd8778d5b72da9/?utm_source=chatgpt].

Biological Activity Investigations

Further investigations into the biological activities of compounds related to 1-(5-chloro-2-methylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide have led to the discovery of compounds with potential as anticancer and anti-5-lipoxygenase agents, providing insights into their mechanisms and structure-activity relationships (Rahmouni et al., 2016)[https://consensus.app/papers/synthesis-evaluation-novel-pyrazolopyrimidines-rahmouni/32f31ad28de35e1d951c558680ed39b6/?utm_source=chatgpt].